Methyl 2-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C11H14ClNO4S3/c1-17-10(14)7-18-8-4-5-13(6-8)20(15,16)11-3-2-9(12)19-11/h2-3,8H,4-7H2,1H3
• InChI Key: UZWILWMOZVBIJY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)S(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C11H14ClNO4S3
• Molecular Weight: 355.9 g/mol

Description

Methyl 2-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. CTAP is a selective antagonist of the kappa opioid receptor (KOR), which is a G protein-coupled receptor that plays a crucial role in regulating pain perception, stress responses, and drug addiction.

Scientific Research Applications

Catalytic Applications

Some compounds, like Nicotinium methane sulfonate (NMS), demonstrate catalytic activities due to their structural features, such as dual acid and base functional groups. These properties can be leveraged in the synthesis of heterocyclic compounds, indicating potential catalytic applications for similar sulfur-containing compounds (Tamaddon & Azadi, 2018).

Structural Analysis

Compounds with complex structures, including those with chlorophenyl, thiophene, and pyrrolidine rings, have been studied for their crystal structures, providing insights into their molecular conformations and interactions (Sivakumar et al., 1995). Such structural analyses are essential for understanding the reactivity and potential applications of complex molecules.

Synthetic Methodologies

Research on the synthesis and functionalization of pyrroles, indoles, and other heterocycles often involves sulfenylation reactions, highlighting the versatility of sulfur-containing reagents in organic synthesis. These methodologies could be relevant for manipulating or synthesizing compounds similar to "Methyl 2-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)thio)acetate" (Gilow et al., 1991).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s being studied for potential use as a drug, its mechanism of action would depend on the biological target it interacts with.